4-Biphenylacetonitrile
Overview
Description
4-Biphenylacetonitrile is a chemical compound that is structurally characterized by the presence of a biphenyl moiety linked to an acetonitrile group. While the provided papers do not directly discuss this compound, they do provide insights into related compounds and their chemical behavior, which can be extrapolated to understand the properties and reactivity of this compound.
Synthesis Analysis
The synthesis of related arylacetonitriles is well-documented. For instance, the synthesis of 4-Phenyl-3-oxobutanenitrile involves the reaction of ethyl phenylacetate with acetonitrile in the presence of sodium hydride . Similarly, the synthesis of 4-hydroxy-3-methoxyphenylacetonitrile from vanillin involves multiple steps, including protection, reduction, chloridization, and nitrilation . These methods could potentially be adapted for the synthesis of this compound by using appropriate starting materials and reaction conditions.
Molecular Structure Analysis
The molecular structure of arylacetonitriles can be studied using various spectroscopic techniques. For example, the IR spectra and structure of (4-nitrophenyl)acetonitrile and its carbanion were studied using quantitative IR spectra and ab initio force field calculations . The conversion of the molecule to a carbanion results in significant spectral and structural changes. These findings suggest that the molecular structure of this compound could also be studied using similar methods to understand its electronic and geometric properties.
Chemical Reactions Analysis
Arylacetonitriles participate in various chemical reactions. Nitrophenylacetonitriles, for example, can act as nucleophiles in organocatalytic Michael additions to alpha,beta-unsaturated aldehydes . The presence of a nitro group on the phenyl ring serves as a temporary activating group, allowing for further transformations. This indicates that this compound may also undergo similar nucleophilic addition reactions, depending on the presence of activating or deactivating groups on the biphenyl ring.
Physical and Chemical Properties Analysis
The physical and chemical properties of arylacetonitriles can be influenced by their molecular structure. The molecular complexes of biphenyl-4,4'-dicarbonitrile with metal chlorides show different physical properties and catalytic activities in polymerization reactions . This suggests that the physical properties of this compound could be modified by forming complexes with metals or other chemical entities. Additionally, the biotransformation of 4-hydroxyphenylacetonitrile to 4-hydroxyphenylacetic acid using whole cell arylacetonitrilase demonstrates the potential for enzymatic reactions involving arylacetonitriles .
Scientific Research Applications
Electrochemical Studies
4-Biphenylacetonitrile derivatives have been extensively studied in the realm of electrochemistry. For instance, the electrochemical oxidation mechanism of diphenylamine derivatives, including 4-aminodiphenylamine, was meticulously investigated in acetonitrile solutions. Techniques such as voltammetry and controlled potential electrolysis revealed a complex oxidation process involving a proton ejection and subsequent polymerization of the oxidized product, highlighting the intricate redox behavior of these compounds in electrochemical systems (Saber, Farsang, & Ladányi, 1972).
Photocatalytic Reactions
This compound has been utilized in photocatalytic reactions. Research demonstrated the potential of 4-chloro-N,N-dimethylaniline in acetonitrile to undergo heterolytic dehalogenation when irradiated in the presence of benzene and various alkenes. This process, which forms 4-(dimethylamino)biphenyl among other products, signifies the utility of this compound in photochemically driven synthetic applications (Fagnoni, Mella, & Albini, 1999).
Synthesis of Aryl- and Alkylanilines
The photoheterolysis of haloanilines in acetonitrile in the presence of aromatics and alkenes has been studied, leading to the formation of aryl- and alkylanilines. This synthesis route, involving the dehalogenation of 4-fluoroaniline and the subsequent trapping of the cation, underlines the role of this compound in the efficient production of these valuable chemical entities (Fagnoni, Mella, & Albini, 1999).
Cyanation of Alkyl Halides and Sulfonates
Another significant application of this compound is in the cyanation of alkyl halides and sulfonates using trimethylsilyl cyanide. This methodology has been shown to produce various nitrile compounds in good to excellent yields, highlighting the versatility and efficiency of this compound in synthetic chemistry (Yabe, Mizufune, & Ikemoto, 2009).
Chemical Reactivity and Synthesis
This compound demonstrates notable chemical reactivity, serving as a precursor in various synthesis pathways. For example, a new synthetic route for an anti-inflammatory analgesic drug was developed using phenylacetonitrile, showcasing the compound's utility in medicinal chemistry (Yong, 2001).
Safety and Hazards
Mechanism of Action
Mode of Action
One study suggests that 4-biphenylacetonitrile derivatives release nitric oxide in the presence of thiol cofactors. This leads to the activation of soluble guanylate cyclase, which can result in vasodilation and antiplatelet activity.
Biochemical Pathways
The release of nitric oxide and the subsequent activation of soluble guanylate cyclase suggest that the nitric oxide-cgmp pathway may be involved. This pathway plays a crucial role in vasodilation and platelet aggregation, among other physiological processes.
Result of Action
Biochemical Analysis
Biochemical Properties
It is known that 4-Biphenylacetonitrile can undergo condensation reactions with other compounds to yield biphenyl derivatives
Cellular Effects
It has been suggested that this compound may inhibit the growth of cancer cells
Molecular Mechanism
It is known that this compound can react with other compounds to form biphenyl derivatives
properties
IUPAC Name |
2-(4-phenylphenyl)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N/c15-11-10-12-6-8-14(9-7-12)13-4-2-1-3-5-13/h1-9H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSZCNGTZJWZAMF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50185492 | |
Record name | 4-Cyanomethylbiphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50185492 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
31603-77-7 | |
Record name | NSC 114981 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0031603777 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Biphenylacetonitrile | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=114981 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Cyanomethylbiphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50185492 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Biphenylacetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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